N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N'-(2,4-dimethylphenyl)thiourea

• IUPAC Name: 1-[2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]ethyl]-3-(2,4-dimethylphenyl)thiourea
• InChI: InChI=1S/C22H29ClN4S/c1-16-7-8-20(17(2)15-16)25-22(28)24-9-10-26-11-13-27(14-12-26)21-6-4-5-19(23)18(21)3/h4-8,15H,9-14H2,1-3H3,(H2,24,25,28)
• InChI Key: LAUKGYZNMWMFTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NCCN2CCN(CC2)C3=C(C(=CC=C3)Cl)C)C
• Molecular Formula: C22H29ClN4S
• Molecular Weight: 417.0 g/mol

Description

Thioureas are a class of organic compounds that share a common functional group characterized by nitrogen-sulfur-nitrogen (N-S-N) linkage. They are used in various applications, including as building blocks in organic synthesis and as ligands in coordination chemistry.

Synthesis Analysis

Thioureas can be synthesized through the reaction of amines with thiocyanates. The exact synthesis process for “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of a thiourea compound typically involves a central sulfur atom bonded to two nitrogen atoms, with various organic groups attached to the nitrogen atoms. The exact structure of “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

Thioureas can participate in a variety of chemical reactions, including acting as nucleophiles in substitution reactions, as ligands in coordination chemistry, and as catalysts in certain types of organic reactions.

Physical And Chemical Properties Analysis

Thioureas are generally solid at room temperature and exhibit varying degrees of solubility in different solvents. The exact physical and chemical properties of “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would need to be determined experimentally.

Mechanism of Action

The mechanism of action of a thiourea compound would depend on its specific structure and the context in which it is used. For example, some thioureas have been found to exhibit antimicrobial activity, potentially through disruption of microbial cell processes.

Safety and Hazards

Like all chemicals, thioureas should be handled with care to avoid exposure and potential health hazards. Some thioureas have been found to be toxic to certain types of organisms.

Future Directions

Research into thioureas and their potential applications is ongoing. Future directions could include the development of new synthetic methods, exploration of novel applications, and further investigation into their biological activity.